Cas no 100841-09-6 (Benzoic acid,4-[(3-aminopropyl)amino]-)

• Product Name: Benzoic acid,4-[(3-aminopropyl)amino]-
• CAS No: 100841-09-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 124255
• PubChem ID: 45089332
• Update Time: 2025-04-18

Benzoic acid,4-[(3-aminopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(3-aminopropyl)amino]-
• Benzoic acid, 4-[(3-aminopropyl)amino]- (9CI)
• 4-[(3-Aminopropyl)amino]benzoic acid
• 100841-09-6
• 4-((3-Aminopropyl)amino)benzoic acid
• AKOS011558017

• Inchi： 1S/C10H14N2O2/c11-6-1-7-12-9-4-2-8(3-5-9)10(13)14/h2-5,12H,1,6-7,11H2,(H,13,14)
• InChI Key： UAVGAUVJWLRLSQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NCCCN)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: -0.9

Experimental Properties

• PSA: 75.35